N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide

• IUPAC Name: N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C11H14N2OS/c1-11(2,3)6-9(14)13-10-8(7-12)4-5-15-10/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key: CXGYCKYOPOPLED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=C(C=CS1)C#N
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol

Description

N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide is a chemical compound with a unique structure that includes a cyano group and a thienyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide typically involves the reaction of 3,3-dimethylbutanoyl chloride with 3-cyano-2-thiophenamine under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyano group or the thienyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted thienyl derivatives.

Scientific Research Applications

N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide involves its interaction with specific molecular targets. The cyano group and thienyl ring can interact with enzymes or receptors, leading to changes in their activity. The compound may also participate in redox reactions, affecting cellular pathways and processes.

Comparison with Similar Compounds

Similar Compounds

• N-(3-cyano-2-thienyl)cyclopropanecarboxamide
• 2-Cyano-N-(3-cyano-2-thienyl)acetamide
• N-(3-cyano-2-thienyl)-2-(4-nitrophenyl)acetamide

Uniqueness

N-(3-cyanothiophen-2-yl)-3,3-dimethylbutanamide is unique due to its specific structure, which includes a bulky dimethylbutanamide group. This structural feature can influence its reactivity and interactions with other molecules, making it distinct from other similar compounds.